Cas no 727736-64-3 (3-Pyridinol, 6-chloro-,1-oxide)

• Product Name: 3-Pyridinol, 6-chloro-,1-oxide
• CAS No: 727736-64-3
• MF: C₅H₄ClNO₂
• MW: 145.543760299683
• CID: 559044
• PubChem ID: 45079466
• Update Time: 2025-04-19

3-Pyridinol, 6-chloro-,1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 6-chloro-,1-oxide
• 2-CHLORO-5-HYDROXYPYRIDINE 1-OXIDE
• 6-chloro-1-oxidopyridin-1-ium-3-ol
• 6-chloro-3-Pyridinol 1-oxide
• 2-Chloro-5-hydroxypyridine1-oxide
• 2-chloro-5-hydroxypyridin-1-ium-1-olate
• 6-Chloro-1-oxo-1lambda~5~-pyridin-3-ol
• AKOS015995103
• SCHEMBL1683940
• J-508845
• SB53785
• A866203
• 727736-64-3
• DTXSID90663704

• Inchi： 1S/C5H4ClNO2/c6-5-2-1-4(8)3-7(5)9/h1-3,8H
• InChI Key： CKBHOYNUAQHPHH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=[N+]1[O-])O

Computed Properties

• Exact Mass: 144.99300
• Monoisotopic Mass: 144.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.7A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 45.69000
• LogP: 1.47410